Cas no 950247-40-2 (5-chloro-N-cycloheptyl-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-cycloheptyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 950247-40-2
• MF: C₁₃H₁₈ClN₃OS
• MW: 299.81952047348
• CID: 5682026
• PubChem ID: 27187057
• Update Time: 2025-09-28

5-chloro-N-cycloheptyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033762676
• Z211297442
• 5-chloro-N-cycloheptyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• 950247-40-2
• EN300-26587939

• Inchi： 1S/C13H18ClN3OS/c1-19-13-15-8-10(14)11(17-13)12(18)16-9-6-4-2-3-5-7-9/h8-9H,2-7H2,1H3,(H,16,18)
• InChI Key： HMYZCEOEMBNDJO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1CCCCCC1)=O)SC

Computed Properties

• Exact Mass: 299.0859111g/mol
• Monoisotopic Mass: 299.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų